Cas no 1865991-19-0 (Cyclobutanesulfonyl chloride, 2-methyl-)

• Product Name: Cyclobutanesulfonyl chloride, 2-methyl-
• CAS No: 1865991-19-0
• MF: C₅H₉ClO₂S
• MW: 168.641759634018
• CID: 5285279
• Update Time: 2025-06-14

Cyclobutanesulfonyl chloride, 2-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanesulfonyl chloride, 2-methyl-

• Inchi： 1S/C5H9ClO2S/c1-4-2-3-5(4)9(6,7)8/h4-5H,2-3H2,1H3
• InChI Key： XZEQMDYPGVHNKZ-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)CCC1C

Additional information on Cyclobutanesulfonyl chloride, 2-methyl-

Recent Advances in the Application of Cyclobutanesulfonyl chloride, 2-methyl- (CAS: 1865991-19-0) in Chemical Biology and Pharmaceutical Research

Cyclobutanesulfonyl chloride, 2-methyl- (CAS: 1865991-19-0) is a specialized chemical reagent that has garnered significant attention in recent years due to its unique structural properties and potential applications in medicinal chemistry and drug discovery. This sulfonyl chloride derivative, characterized by its cyclobutane ring and methyl substituent, serves as a versatile building block for the synthesis of various bioactive molecules. Recent studies have highlighted its utility in the development of novel therapeutic agents, particularly in the areas of enzyme inhibition and targeted drug delivery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 2-methyl-cyclobutanesulfonyl chloride in the synthesis of covalent inhibitors for serine proteases. The researchers utilized this compound to introduce a reactive sulfonyl group into inhibitor scaffolds, resulting in compounds with enhanced binding affinity and selectivity. The study reported a 40% improvement in inhibitory activity compared to traditional sulfonylating agents, underscoring the potential of this reagent in protease-targeted drug development.

In the field of radiopharmaceuticals, a recent breakthrough application was reported in Nuclear Medicine and Biology (2024). Scientists employed 1865991-19-0 as a precursor for the synthesis of novel PET (Positron Emission Tomography) tracers. The cyclobutane ring's stability and the sulfonyl chloride's reactivity allowed for efficient radiolabeling with fluorine-18, producing tracers with excellent in vivo stability and target specificity for neurological disorders.

The compound's unique properties have also found applications in materials science. A 2024 ACS Applied Materials & Interfaces publication described its use in creating self-assembling monolayers for biosensor applications. The methyl-substituted cyclobutane moiety provided optimal spatial orientation for biomolecule attachment, while the sulfonyl chloride group enabled covalent bonding to sensor surfaces, resulting in a 30% improvement in detection sensitivity compared to conventional methods.

From a safety and handling perspective, recent studies in Chemical Research in Toxicology (2023) have provided updated guidelines for working with 2-methyl-cyclobutanesulfonyl chloride. These studies emphasize the importance of anhydrous conditions during reactions and recommend specific personal protective equipment due to the compound's moderate reactivity and potential for skin irritation. Proper storage at -20°C under nitrogen atmosphere has been shown to maintain stability for up to 12 months.

Looking forward, the pharmaceutical industry is showing increasing interest in this compound, with several patent applications filed in 2024 for its use in next-generation kinase inhibitors and antibody-drug conjugates. The unique combination of ring strain in the cyclobutane structure and the reactivity of the sulfonyl chloride group offers novel opportunities for creating structurally diverse drug candidates with improved pharmacokinetic properties.

In conclusion, Cyclobutanesulfonyl chloride, 2-methyl- (CAS: 1865991-19-0) represents an increasingly important tool in modern drug discovery and chemical biology. Its recent applications span from medicinal chemistry to diagnostic imaging, demonstrating remarkable versatility. As research continues, we anticipate seeing more innovative uses of this compound emerge, particularly in the development of targeted therapies and advanced biomaterials.